Cas no 10361-39-4 (Benzyl n-valerate)

Benzyl n-valerate Properties

Names and Identifiers

• Benzyl n-valerate
• benzyl pentanoate
• Benzyl valerate
• Benzylvalerat
• pentanoic acid benzyl ester
• Pentanoic acid,phenylmethyl ester
• Valeriansaeure-benzylester
• Valeric acid benzyl ester
• benzylvalerate
• +Expand

• MDL： MFCD00053798
• InChIKey： YZJCDVRXBOPXSQ-UHFFFAOYSA-N
• Inchi： 1S/C12H16O2/c1-2-3-9-12(13)14-10-11-7-5-4-6-8-11/h4-8H,2-3,9-10H2,1H3
• SMILES： CCCCC(OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 192.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 192.115
• Heavy Atom Count: 14
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 2.92000
• PSA: 26.30000
• Refractive Index: n20/D 1.490
• Boiling Point: 259.8°C at 760 mmHg
• Flash Point: 102.9°C
• Density: 0.994 g/mL at 20 °C(lit.)

Benzyl n-valerate Security Information

• WGK Germany：3
• Safety Term：Hazard Codes XiRisk Statements 41-43Safety Statements 26-36/37/39WGK Germany 3
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R41; R43
• Dangerous goods sign： Xi
• Risk Phrases： 41-43

Benzyl n-valerate Customs Data

• HS CODE：2915600000
• Customs Data：

  China Customs Code:

  2915600000

  Overview:

  HS:2915600000 butyrate\Valeric acid, its salts and esters VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2915600000 butanoic acids and pentanoic acids and their salts and esters VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%